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Compound of Interest

Compound Name: Procion Yellow
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For Researchers, Scientists, and Drug Development Professionals

Abstract

Procion Yellow MX4R, a monochlorotriazine reactive dye, has long been utilized in biological
research as a fluorescent marker for neuronal tracing and cell labeling. Its ability to form stable
covalent bonds with cellular components makes it a valuable tool for visualizing neuronal
morphology and mapping neural circuits. This technical guide provides a detailed overview of
the chemical structure, properties, and applications of Procion Yellow MX4R, with a focus on
providing practical information for laboratory use.

Chemical Identity and Properties

Procion Yellow MX4R is a water-soluble, yellow fluorescent dye. Its chemical structure is
characterized by a dichlorotriazine reactive group, which allows it to form covalent bonds with
amine and hydroxyl groups present in proteins and other biomolecules.
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Property Value Reference
CAS Number 18976-74-4 [1]
Linear Formula C20H19CIN4Na2011S3 [1]

Molecular Weight 669.018 g/mol
disodium;4-amino-6-chloro-
1,3,5-triazin-2-y1)-[3-[(E)-2-[4-
[(4-amino-6-chloro-1,3,5-

IUPAC Name

triazin-2-
yl)amino]phenyl]ethenyl]phenyl
Jamine;sulfonate;sulfonate

Note: The IUPAC name is systematically generated and may not be commonly used in
literature. The CAS number provides the most unambiguous identification.

Synthesis and Purification

Procion Yellow MX4R, as a dichlorotriazine reactive dye, is synthesized through a multi-step
process. While specific proprietary details of its industrial synthesis are not publicly available,

the general principles involve the reaction of cyanuric chloride with an aromatic amine

containing a chromophore.

A general workflow for the synthesis of dichlorotriazine reactive dyes is as follows:
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Figure 1. Generalized synthesis pathway for dichlorotriazine reactive dyes.

Purification of Procion dyes typically involves salting out the dye from the reaction mixture,
followed by washing with brine to remove impurities. Further purification can be achieved by
recrystallization or chromatographic techniques to obtain a high-purity product suitable for
biological applications.

Spectral Properties

Understanding the spectral properties of Procion Yellow MX4R is crucial for its effective use in
fluorescence microscopy.

Spectral Property Value

Absorption Maximum (Aabs) ~410 nm
Emission Maximum (Aem) ~520 nm

Molar Extinction Coefficient (g) Data not available
Fluorescence Quantum Yield (®) Data not available

Note: The exact absorption and emission maxima may vary slightly depending on the solvent
and local environment. Researchers should determine the optimal excitation and emission
wavelengths for their specific experimental setup.

Applications in Biological Research

The primary application of Procion Yellow MX4R in neuroscience is as a fluorescent tracer for
visualizing neuronal architecture. Its ability to be introduced into individual neurons through
microinjection and subsequently fill the entire dendritic and axonal arbor has made it an
invaluable tool for studying neuronal connectivity.

Intracellular Staining of Neurons

Intracellular injection of Procion Yellow MX4R allows for the detailed morphological
characterization of individual neurons. This technique is instrumental in correlating neuronal
structure with physiological function.
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Experimental Protocol: Intracellular Injection of Procion Yellow MX4R

o Electrode Preparation:

o Pull sharp microelectrodes from borosilicate glass capillaries.

o Backfill the microelectrode with a 2-5% (w/v) solution of Procion Yellow MX4R dissolved
in distilled water or an appropriate intracellular buffer.

o Cell Impalement and Injection:

o Under visual guidance (e.g., using a microscope with appropriate optics), carefully impale
the target neuron with the dye-filled microelectrode.

o Inject the dye into the neuron using either iontophoresis (passing negative current) or
pressure injection.

o Monitor the filling of the neuron in real-time using fluorescence microscopy.

¢ Tissue Fixation and Processing:

o After successful injection, allow time for the dye to diffuse throughout the neuron.

o Fix the tissue using standard histological procedures (e.g., perfusion with
paraformaldehyde).

o Section the tissue and mount the sections on slides for microscopic examination.
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Intracellular Staining Workflow
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Figure 2. Experimental workflow for intracellular staining with Procion Yellow MX4R.

Retrograde Neuronal Tracing
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Procion Yellow MX4R can also be used as a retrograde tracer to identify the afferent
connections to a specific brain region. When applied to a region of axon terminals, the dye is
taken up and transported back to the neuronal cell bodies.

Experimental Protocol: Retrograde Tracing with Procion Yellow MX4R
» Dye Application:
o Expose the target brain region containing the axon terminals of interest.

o Apply Procion Yellow MX4R either by pressure injection of a concentrated solution or by

placing a small crystal of the dye directly onto the tissue.
e Survival Time:

o Allow sufficient time for the dye to be transported retrogradely to the cell bodies. The
required time will depend on the length of the axonal pathway and can range from hours to

days.
» Tissue Processing and Analysis:
o Perfuse the animal with a suitable fixative.

o Section the brain and examine the sections under a fluorescence microscope to identify
the labeled cell bodies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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